Cas no 26446-73-1 (Phosphoric acid,bis(methylphenyl) phenyl ester)

• Product Name: Phosphoric acid,bis(methylphenyl) phenyl ester
• CAS No: 26446-73-1
• MF: C₂₀H₁₉O₄P
• MW: 354.336226701736
• CID: 269793
• Update Time: 2024-01-27

Phosphoric acid,bis(methylphenyl) phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,bis(methylphenyl) phenyl ester
• bis(methylphenyl) phenyl phosphate
• 2-methylphenyl 4-methylphenyl phenyl phosphate
• Dicresyl phenyl phosphate
• Phosphoric acid, bis(methylphenyl) phenyl ester

• Inchi： 1S/C20H19O4P/c1-16-10-6-8-14-19(16)23-25(21,22-18-12-4-3-5-13-18)24-20-15-9-7-11-17(20)2/h3-15H,1-2H3
• InChI Key： XSRQYQRFQNGZKR-UHFFFAOYSA-N
• SMILES： P(OC1=CC=CC=C1C)(OC1=CC=CC=C1C)(OC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 354.10217
• Monoisotopic Mass: 354.102096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.22
• Boiling Point: 412°Cat760mmHg
• Flash Point: 216.5°C
• Refractive Index: 1.584
• PSA: 44.76
• LogP: 5.94830